Cas no 54520-29-5 (2-Pyrrolidinone, 1-methyl-4-(4-methylphenyl)-)

• Product Name: 2-Pyrrolidinone, 1-methyl-4-(4-methylphenyl)-
• CAS No: 54520-29-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 354387
• PubChem ID: 71364641
• Update Time: 2025-04-19

2-Pyrrolidinone, 1-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-methyl-4-(4-methylphenyl)-
• 1-methyl-4-(4-methylphenyl)pyrrolidin-2-one
• 54520-29-5
• SCHEMBL18590524
• DTXSID50788104

• Inchi： 1S/C12H15NO/c1-9-3-5-10(6-4-9)11-7-12(14)13(2)8-11/h3-6,11H,7-8H2,1-2H3
• InChI Key： ZPWHBRLPHWKPBP-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(C)=CC=2)CN1C

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines